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Compound of Interest

Compound Name:
Ethyl N-Boc-2-

thiomorpholinecarboxylate

Cat. No.: B578103 Get Quote

An In-depth Technical Guide to Ethyl N-Boc-2-
thiomorpholinecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl N-Boc-2-
thiomorpholinecarboxylate, a heterocyclic building block with significant potential in

medicinal chemistry. The document covers its physicochemical properties, commercial

availability, synthetic protocols, and its role as a privileged scaffold in the design of novel

therapeutics.

Physicochemical Properties
Ethyl N-Boc-2-thiomorpholinecarboxylate is a derivative of thiomorpholine, a sulfur-

containing saturated heterocycle. The incorporation of a Boc (tert-butoxycarbonyl) protecting

group and an ethyl ester moiety makes it a versatile intermediate for organic synthesis.
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Property Value Source

CAS Number 1346597-50-9 [1][2][3][4]

Molecular Formula C12H21NO4S [2][3][5]

Molecular Weight 275.37 g/mol [3]

Monoisotopic Mass 275.11914 Da [5]

Purity Typically ≥95% [3][6]

Synonyms

Ethyl N-tert-butoxycarbonyl-2-

thiomorpholinecarboxylate, 4-

tert-Butyl 2-ethyl

thiomorpholine-2,4-

dicarboxylate

[1]

Commercial Availability and Suppliers
Ethyl N-Boc-2-thiomorpholinecarboxylate is available from various chemical suppliers,

typically on a research scale. The following table summarizes information from a selection of

vendors. Researchers are advised to contact suppliers directly for current pricing and

availability.
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Supplier Purity
Available
Quantities

Notes

ChemUniverse 95% 250 mg, 1 g, 5 g
Bulk quotes available

upon request.[3]

BLD Pharm - -

Provides analytical

data including NMR,

HPLC, LC-MS.[7]

ChemicalBook - -

Lists 26 suppliers and

manufacturers in

China.[1]

SinoStandards Bio-

Tech
≥95% 0.25 g

Listed as a non-

natural amino acid

and derivative.[6]

Weifang Yangxu

Group Co., Ltd
99%

Milligram to kilogram

scale

Offers custom

synthesis and bulk

quantities.[2]

The Role of the Thiomorpholine Scaffold in Drug
Discovery
The thiomorpholine ring is considered a "privileged scaffold" in medicinal chemistry.[8] This is

due to its ability to serve as a versatile framework for developing ligands that can bind to

multiple biological targets with high affinity.[8][9] Replacing the oxygen of a morpholine ring with

sulfur alters the molecule's size, lipophilicity, and metabolic stability, which are key properties in

drug design.[8]

Thiomorpholine derivatives have demonstrated a wide spectrum of biological activities,

including:

Anticancer[8]

Anti-inflammatory[10][11]
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Antimicrobial[10][11]

Antidiabetic (as DPP-IV inhibitors)[8][10][11]

Antioxidant and Hypolipidemic[8][11][12]

The following diagram illustrates a generalized workflow for utilizing a building block like Ethyl
N-Boc-2-thiomorpholinecarboxylate in a drug discovery program.

Drug Discovery Workflow Using a Building Block
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Drug discovery workflow with a chemical building block.

Experimental Protocols
Synthesis of Ethyl N-Boc-2-thiomorpholinecarboxylate
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While specific, detailed synthetic procedures for this exact molecule are proprietary or not

widely published in open literature, a general approach can be inferred from standard organic

chemistry principles for the synthesis of related compounds, such as N-Boc protected amino

esters. A plausible retro-synthetic analysis suggests it could be synthesized from

thiomorpholine-2-carboxylic acid.

Illustrative Synthetic Pathway:

Esterification of Thiomorpholine-2-carboxylic acid: The starting acid is reacted with ethanol in

the presence of an acid catalyst (e.g., thionyl chloride or sulfuric acid) to form the ethyl ester.

Boc Protection: The resulting ethyl thiomorpholine-2-carboxylate is then reacted with di-tert-

butyl dicarbonate (Boc)₂O in the presence of a base (e.g., triethylamine or sodium

bicarbonate) in a suitable solvent like dichloromethane or THF to yield the final N-Boc

protected product.

The diagram below outlines this potential synthetic route.
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Plausible Synthesis of Ethyl N-Boc-2-thiomorpholinecarboxylate

Thiomorpholine-2-carboxylic acid

Ethyl thiomorpholine-2-carboxylate

Ethanol (EtOH) SOCl₂ or H⁺

 Esterification 

Ethyl N-Boc-2-
thiomorpholinecarboxylate

(Boc)₂O, Base

 Boc Protection 

Click to download full resolution via product page

A potential synthetic pathway for the target compound.

This technical guide serves as a foundational resource for researchers interested in utilizing

Ethyl N-Boc-2-thiomorpholinecarboxylate. Its role as a privileged scaffold makes it a

valuable component in the synthesis of diverse compound libraries for screening against

various biological targets.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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